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Compound of Interest

Compound Name: Non-2-enal

Cat. No.: B1206501 Get Quote

For Immediate Reference: Key Safety and Handling Information

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals working with Non-2-enal. Due to the limited

availability of specific quantitative safety data for this compound, a cautious approach based on

its known hazards is imperative. Non-2-enal is recognized as a skin and eye irritant and is a

combustible liquid.[1] Therefore, handling requires strict adherence to safety procedures to

minimize exposure and risk.

Hazard Summary
Hazard Type Description

Skin Irritation Causes skin irritation upon contact.[1]

Eye Irritation Causes serious eye irritation.[1]

Respiratory Irritation May cause respiratory tract irritation.[1]

Flammability
Combustible liquid with a flashpoint of 79°C

(174.2°F).[1]

Exposure Limits
There are no established Permissible Exposure Limits (PEL), Recommended Exposure Limits

(REL), or Threshold Limit Values (TLV) for Non-2-enal from major occupational safety and
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health organizations. In the absence of specific exposure limits, all handling should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations as low as possible.[1]

Organization Exposure Limit

OSHA (PEL) Not Established

NIOSH (REL) Not Established

ACGIH (TLV) Not Established

Personal Protective Equipment (PPE) Selection
A comprehensive approach to PPE is critical when handling Non-2-enal, given the absence of

specific exposure data. The following recommendations are based on the known hazards of

aldehydes and general laboratory safety best practices.

PPE Selection Workflow
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PPE Selection Workflow for Non-2-enal

Hazard Assessment

PPE Selection

Verification and Use

Identify Hazards:
- Skin/Eye Irritant

- Combustible
- Inhalation Risk

Eye and Face Protection:
- Chemical safety goggles

- Face shield if splash risk exists

Hand Protection:
- Chemical-resistant gloves

- Nitrile recommended for incidental contact

Body Protection:
- Laboratory coat

- Chemical-resistant apron for larger quantities

Respiratory Protection:
- Use in a chemical fume hood

- Consider respirator if ventilation is inadequate

Inspect PPE before use

Ensure proper fit and function

Follow correct donning and doffing procedures

Click to download full resolution via product page

Caption: PPE selection workflow for handling Non-2-enal.

Hand Protection
While specific breakthrough time data for Non-2-enal is not readily available, nitrile gloves are

generally recommended for handling aldehydes for incidental contact.[2] For prolonged or
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direct contact, it is advisable to consult manufacturer-specific glove compatibility charts or

consider more robust options like butyl rubber gloves.[2] Always inspect gloves for any signs of

degradation or perforation before use and replace them immediately after contamination.

Glove Material General Recommendation for Aldehydes

Nitrile
Good for splash protection and incidental

contact.[3][4][5]

Latex
May offer some protection, but allergies are a

concern.

Butyl Rubber
Recommended for protection against a wide

variety of chemicals, including aldehydes.[2]

Neoprene
Offers good resistance to a range of chemicals.

[2]

Operational and Disposal Plans
Proper handling and disposal procedures are essential to ensure the safety of laboratory

personnel and to maintain environmental compliance.

Handling Procedures
Ventilation: Always handle Non-2-enal in a well-ventilated area, with a strong preference for

a certified chemical fume hood to minimize inhalation exposure.[1]

Ignition Sources: Keep Non-2-enal away from heat, sparks, and open flames as it is a

combustible liquid.[1]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where Non-2-enal is used.

Spill Response: Have a spill kit readily available. In case of a spill, absorb the material with

an inert absorbent such as vermiculite or sand and place it in a sealed container for disposal.

[1]
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Disposal Plan
The disposal of Non-2-enal and any contaminated materials must be handled as hazardous

waste. Adherence to local, state, and federal regulations is mandatory.
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Aldehyde Waste Disposal Workflow

Waste Collection

In-Lab Treatment (Optional)

Temporary Storage

Final Disposal

Collect Non-2-enal waste in a
dedicated, labeled, and sealed container.

Segregate from incompatible materials.

Consider neutralization or oxidation to a
less hazardous carboxylic acid if feasible

and permitted by institutional policy.

Consult EHS

Store waste container in a designated
hazardous waste accumulation area.

Ensure the area is well-ventilated
and away from ignition sources.

Arrange for pickup by a licensed
hazardous waste disposal company.

Complete all necessary waste manifests
and documentation.

Click to download full resolution via product page

Caption: General workflow for the disposal of Non-2-enal waste.
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Collection: Collect all Non-2-enal waste, including contaminated PPE and spill cleanup

materials, in a clearly labeled, sealed, and chemically compatible container.

In-Lab Treatment (if applicable): For small quantities, some laboratory procedures allow for

the oxidation of aldehydes to the less volatile and generally less hazardous carboxylic acids.

[6][7] This should only be performed by trained personnel following a validated and approved

protocol from your institution's Environmental Health and Safety (EHS) department.

Storage: Store the hazardous waste container in a designated satellite accumulation area

that is secure and away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor. Ensure all paperwork and manifests

are completed accurately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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